Cas no 1692774-28-9 (tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropylcarbamate
• CAS No: 1692774-28-9
• MF: C₁₆H₃₀BrNO₃
• MW: 364.318304538727
• CID: 6361638
• PubChem ID: 114773996
• Update Time: 2025-10-22

tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropylcarbamate
• EN300-1135512
• 1692774-28-9
• tert-butyl N-[3-bromo-2-(cyclohexylmethoxy)-2-methylpropyl]carbamate

• Inchi： 1S/C16H30BrNO3/c1-15(2,3)21-14(19)18-12-16(4,11-17)20-10-13-8-6-5-7-9-13/h13H,5-12H2,1-4H3,(H,18,19)
• InChI Key： YGBLPYULEBBLBG-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OCC1CCCCC1

Computed Properties

• Exact Mass: 363.14091g/mol
• Monoisotopic Mass: 363.14091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropylcarbamate

tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropylcarbamate (CAS No. 1692774-28-9)

The compound tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropylcarbamate, identified by the CAS registry number 1692774-28-9, is a complex organic molecule with a diverse range of potential applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a tert-butyl group, a bromine atom, and a cyclohexylmethoxy substituent. These structural features contribute to its reactivity and functionality, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. The presence of the cyclohexylmethoxy group introduces steric hindrance and enhances the molecule's stability, while the bromo substituent provides opportunities for further functionalization through nucleophilic substitution reactions. This makes the compound particularly useful in the synthesis of bioactive molecules and specialty chemicals.

In terms of synthesis, researchers have employed various methodologies to construct this compound efficiently. One approach involves the use of phase-transfer catalysts to facilitate the coupling reaction between the bromide and the carbamate precursor. This method not only improves yield but also ensures high purity, which is critical for downstream applications.

The compound's versatility is further demonstrated by its role in medicinal chemistry. Its structure allows for modulation of pharmacokinetic properties, such as absorption and metabolism, which are crucial for drug development. Recent findings suggest that derivatives of this compound may exhibit potential in treating certain metabolic disorders due to their ability to modulate key enzymes involved in lipid metabolism.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Studies have shown that under specific conditions, the cyclohexylmethoxy group can undergo hydrolysis, leading to the formation of less complex byproducts. This information is vital for designing sustainable synthetic routes and minimizing environmental footprint.

In conclusion, tert-butyl N-3-bromo-2-(cyclohexylmethoxy)-2-methylpropylcarbamate (CAS No. 1692774-28-9) stands as a significant molecule in contemporary chemical research. Its unique structure, versatile reactivity, and potential applications across multiple fields underscore its importance in both academic and industrial settings. As research continues to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing modern chemistry.